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Compound of Interest

1-Bromo-2-
Compound Name: ((methoxymethoxy)methyl)benzen
e
Cat. No.: B1279801
\ v

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-2-
((methoxymethoxy)methyl)benzene (CAS No. 94236-21-2) was not readily available. The
following disposal procedures are based on the safety data sheets of structurally similar
compounds, including 1-bromo-2-(methoxymethyl)benzene. Researchers, scientists, and drug
development professionals should treat this guidance as a baseline and consult with their
institution's environmental health and safety (EHS) department for specific disposal
requirements. All laboratory work and disposal should be conducted in accordance with local,
state, and federal regulations.

Essential Safety and Logistical Information

Proper disposal of 1-Bromo-2-((methoxymethoxy)methyl)benzene is crucial to ensure
laboratory safety and environmental protection. This compound is an organic aryl halide and
should be handled with care. The primary disposal route for this chemical is through a licensed
professional waste disposal service.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for a structurally similar compound, 1-
bromo-2-(methoxymethyl)benzene. This information should be used as a cautious reference for
1-Bromo-2-((methoxymethoxy)methyl)benzene.
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Value (for 1-bromo-2-
Property Source
(methoxymethyl)benzene)

Molecular Formula C8H9BrO [1]

Molecular Weight 201.06 g/mol [1]

Appearance Solid [2]

Storage Class 11 - Combustible Solids [2]
WGK 3 (highly hazardous to

WGK (Water Hazard Class) [2]
water)

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 1-Bromo-2-
((methoxymethoxy)methyl)benzene and contaminated materials.

1. Personal Protective Equipment (PPE) and Safety Measures:

» Gloves: Always wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation or puncture before use.[1]

o Eye Protection: Wear safety goggles or a face shield to protect against splashes.
e Lab Coat: A flame-retardant lab coat is recommended.

e Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors or dust.[1]

2. Waste Segregation and Collection:

o Chemical Waste: Collect surplus and non-recyclable 1-Bromo-2-
((methoxymethoxy)methyl)benzene in a dedicated, properly labeled, and sealed container.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as pipette tips, gloves, and paper towels, should be considered contaminated and disposed
of as hazardous waste.[1] Place these items in a separate, clearly labeled container.
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3. Spill Management:
 In the event of a spill, evacuate personnel from the immediate area.[1]
o Wearing appropriate PPE, contain the spill using an inert absorbent material.

o Carefully sweep or scoop up the absorbed material and place it into a suitable, closed
container for disposal.[1] Avoid creating dust.[1]

4. Disposal Pathway:

e Licensed Waste Disposal Service: The primary and recommended method for disposal is to
contact a licensed professional waste disposal company.[1] They are equipped to handle and
dispose of chemical waste in accordance with regulations.

« Incineration: A potential disposal method is incineration in a chemical incinerator equipped
with an afterburner and scrubber.[1] This should only be performed by a licensed facility.

5. Environmental Precautions:

e Do not dispose of this chemical down the drain.[1] It is crucial to prevent the entry of this
compound into the environment as it may be harmful to aquatic life.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1-Bromo-2-((methoxymethoxy)methyl)benzene.
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Disposal Workflow for 1-Bromo-2-((methoxymethoxy)methyl)benzene
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Caption: Disposal workflow for 1-Bromo-2-((methoxymethoxy)methyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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